N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C23H20N2OS/c1-2-19(16-9-4-3-5-10-16)22(26)24-18-12-8-11-17(15-18)23-25-20-13-6-7-14-21(20)27-23/h3-15,19H,2H2,1H3,(H,24,26)
• InChI Key: OTKGLOIBTOSNIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2OS
• Molecular Weight: 372.5 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives Benzothiazoles are known for their diverse biological activities and are widely used in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide typically involves the following steps:

Formation of Benzothiazole Core: The benzothiazole core can be synthesized through the cyclization of 2-aminothiophenol with carbon disulfide and an appropriate aldehyde under basic conditions.

Coupling Reaction: The benzothiazole core is then coupled with 3-bromoaniline through a palladium-catalyzed cross-coupling reaction to form the intermediate.

Amidation: The final step involves the amidation of the intermediate with 2-phenylbutanoic acid using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) in an appropriate solvent.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to achieve higher yields and purity. This can include the use of continuous flow reactors, microwave-assisted synthesis, and other advanced techniques to enhance reaction efficiency and scalability .

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the benzothiazole moiety, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl group in the amide linkage, converting it to an amine.

Substitution: The aromatic rings in the compound can participate in electrophilic and nucleophilic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents can be used under appropriate conditions.

Major Products:

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound exhibits potential antimicrobial and anticancer activities, making it a candidate for drug development.

Medicine: It is being investigated for its potential use in treating diseases such as tuberculosis and cancer.

Industry: The compound can be used in the development of new materials with specific properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide involves its interaction with specific molecular targets:

Molecular Targets: The compound can bind to enzymes and receptors, inhibiting their activity.

Pathways Involved: By inhibiting DHFR, the compound can disrupt the folate pathway, leading to cell death in rapidly dividing cells, such as cancer cells.

Comparison with Similar Compounds

N-[3-(1,3-benzothiazol-2-yl)phenyl]-2-phenylbutanamide can be compared with other benzothiazole derivatives:

Similar Compounds: Examples include 2-aminobenzothiazole, benzothiazole-2-carboxamide, and benzothiazole-2-thiol.

Uniqueness: The presence of the phenylbutanamide moiety in this compound distinguishes it from other benzothiazole derivatives, potentially enhancing its biological activity and specificity.